Cas no 1311369-72-8 (1-(Oxolan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 1-(Oxolan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1311369-72-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD18365669
• CID: 2111465
• PubChem ID: 63558744
• Update Time: 2025-05-21

1-(Oxolan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-3-furanyl)-1H-Pyrazol-4-amine
• 1-(oxolan-3-yl)-1H-pyrazol-4-amine
• 1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-(tetrahydro-3-furanyl)-
• (S)-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine
• F2147-1346
• P17390
• 4-Amino-1-(tetrahydro-3-furyl)pyrazole
• A1-08865
• AB91146
• 1311369-72-8
• MFCD18365669
• DA-30527
• CS-0052809
• 1-(oxolan-3-yl)pyrazol-4-amine
• SY100358
• AS-54004
• SCHEMBL12598741
• AKOS012867711
• 1-(Oxolan-3-yl)-1H-pyrazol-4-amine

• MDL： MFCD18365669
• Inchi： 1S/C7H11N3O/c8-6-3-9-10(4-6)7-1-2-11-5-7/h3-4,7H,1-2,5,8H2
• InChI Key： CGWDUHSWKSAOCN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(Oxolan-3-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(Oxolan-3-yl)-1H-pyrazol-4-amine (CAS No. 1311369-72-8): Properties, Applications, and Industry Insights

1-(Oxolan-3-yl)-1H-pyrazol-4-amine (CAS No. 1311369-72-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole ring with an oxolane (tetrahydrofuran) moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals often search for terms like "1-(Oxolan-3-yl)-1H-pyrazol-4-amine synthesis", "CAS 1311369-72-8 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₁₁N₃O, suggests a balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-like properties. Recent studies highlight its potential as a kinase inhibitor scaffold, particularly in oncology research, where modified pyrazole-4-amine structures have shown promise in targeting signaling pathways. This aligns with trending searches such as "small molecule kinase inhibitors 2024" and "heterocyclic compounds in cancer therapy", demonstrating how 1311369-72-8 intersects with cutting-edge biomedical topics.

From a synthetic chemistry perspective, the oxolan-3-yl group enhances the compound's stability and solubility, addressing common challenges in formulation development. Industrial queries like "scalable synthesis of 1-(Oxolan-3-yl)-1H-pyrazol-4-amine" and "CAS 1311369-72-8 suppliers" indicate its commercial viability. The compound's purity (>98% by HPLC) and compatibility with green chemistry principles (e.g., solvent-free reactions) further elevate its appeal, resonating with the global shift toward sustainable manufacturing.

Beyond pharmaceuticals, 1-(Oxolan-3-yl)-1H-pyrazol-4-amine derivatives are explored in material science, particularly in designing photoactive polymers and organic semiconductors. This connects to popular keywords like "functional materials for OLEDs" and "nitrogen-containing heterocycles in electronics". Its bifunctional nature (amine + heterocycle) allows precise tuning of electronic properties, making it a candidate for next-gen optoelectronic devices.

Regulatory and safety profiles of CAS 1311369-72-8 are frequently queried (e.g., "1-(Oxolan-3-yl)-1H-pyrazol-4-amine safety data sheet"). While non-hazardous under standard conditions, proper handling protocols are recommended due to its amine reactivity. The compound's environmental persistence and biodegradability data remain areas of active investigation, reflecting the industry's focus on eco-friendly chemical design.

In summary, 1-(Oxolan-3-yl)-1H-pyrazol-4-amine exemplifies the convergence of medicinal chemistry, materials innovation, and sustainable synthesis. Its adaptability to diverse applications—from targeted therapies to advanced materials—positions it as a compound of enduring scientific and industrial value, answering contemporary search trends while paving the way for future breakthroughs.